Cas no 60484-68-6 (Benzonitrile, 4-octyl-)

• Product Name: Benzonitrile, 4-octyl-
• CAS No: 60484-68-6
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• MDL: MFCD00799351
• CID: 502940
• Update Time: 2026-04-29

Benzonitrile, 4-octyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-octyl-
• 4-octylbenzonitrile
• p-Octylbenzonitrile
• 4-n-Octylbenzonitrile
• 4-octylbenzenecarbonitrile
• Benzonitrile,4-octyl

• MDL： MFCD00799351
• Inchi： InChI=1S/C15H21N/c1-2-3-4-5-6-7-8-14-9-11-15(13-16)12-10-14/h9-12H,2-8H2,1H3
• InChI Key： MWFMIIMHAJLWAY-UHFFFAOYSA-N
• SMILES： CCCCCCCCC1=CC=C(C=C1)C#N

Computed Properties

• Exact Mass: 215.16700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• PSA: 23.79000
• LogP: 4.46128